Cas no 41421-28-7 (5-(3-Chlorophenyl)-2H-tetrazole)
41421-28-7 structure
Product Name:5-(3-Chlorophenyl)-2H-tetrazole
CAS No:41421-28-7
MF:C7H5ClN4
MW:180.594399213791
MDL:MFCD00040951
CID:89471
PubChem ID:592520
Update Time:2025-04-18
5-(3-Chlorophenyl)-2H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chlorophenyl)-1H-tetrazole
- 5-(3-Chloro-phenyl)-2H-tetrazole
- 5-(3-chloro-phenyl)-1(2)H-tetrazole
- 5-(3-Chlor-phenyl)-1H-tetrazol
- 5-(m-Chlorophenyl)-1H-tetrazole
- 5-(m-chlorophenyl)tetrazole
- 5-[3-chlorophenyl]-tetrazole
- 5-<3'-Chlorphenyl>-tetrazol
- BUTTPARK 1002-71
- EN300-11955
- CHEMBL446805
- CS-0269114
- 5-(3-chlorophenyl)tetrazole
- 5-(3-Chlorophenyl)-1H-tetrazole, AldrichCPR
- FT-0619623
- 5-chlorophenyltetrazole
- 5-(3-(chloro)phenyl)-2H-tetrazole
- BDBM50575459
- 5-(3-chlorophenyl)-2H-1,2,3,4-tetrazole
- AB20786
- MFCD00040951
- NoName_225
- SCHEMBL704879
- CCG-129204
- 5-[3-Chlorophenyl]tetraazole
- 5-(3-chlorophenyl)-2H-tetrazole
- AS-42818
- AKOS001081493
- DTXSID10901150
- 41421-28-7
- AKOS022300741
- 5-(3-Chlorophenyl)-1H-tetraazole #
- Z90668753
- DB-070188
- 5-(3-Chlorophenyl)-2H-tetrazole
-
- MDL： MFCD00040951
- Inchi： 1S/C7H5ClN4/c8-6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
- InChI Key： OLEWPGUJZBDDKJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C2N=NNN=2)=C1
- BRN： 140081
Computed Properties
- Exact Mass: 180.02000
- Monoisotopic Mass: 180.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 1.1
- Topological Polar Surface Area: 39.7
Experimental Properties
- Color/Form: solid
- Density: 1.448
- Melting Point: 139-140°C
- Boiling Point: 372.8°C at 760 mmHg
- Flash Point: 211°C
- PSA: 54.46000
- LogP: 1.52010
- Solubility: Not determined
5-(3-Chlorophenyl)-2H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019107890-1g |
5-(3-Chlorophenyl)-1H-tetrazole |
41421-28-7 | 95% | 1g |
$315.70 | 2023-09-01 | |
| Alichem | A019107890-5g |
5-(3-Chlorophenyl)-1H-tetrazole |
41421-28-7 | 95% | 5g |
$903.00 | 2023-09-01 | |
| Alichem | A019107890-10g |
5-(3-Chlorophenyl)-1H-tetrazole |
41421-28-7 | 95% | 10g |
$1093.86 | 2023-09-01 | |
| TRC | C596830-50mg |
5-(3-Chlorophenyl)-2H-tetrazole |
41421-28-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596830-100mg |
5-(3-Chlorophenyl)-2H-tetrazole |
41421-28-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596830-500mg |
5-(3-Chlorophenyl)-2H-tetrazole |
41421-28-7 | 500mg |
$ 185.00 | 2022-06-06 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0016-1g |
5-(3-Chloro-phenyl)-2H-tetrazole |
41421-28-7 | 96% | 1g |
1272.06CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0016-5g |
5-(3-Chloro-phenyl)-2H-tetrazole |
41421-28-7 | 96% | 5g |
5071.29CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0016-25g |
5-(3-Chloro-phenyl)-2H-tetrazole |
41421-28-7 | 96% | 25g |
16943.89CNY | 2021-07-19 | |
| abcr | AB179067-1 g |
5-(3-Chlorophenyl)-1H-tetrazole, 98%; . |
41421-28-7 | 98% | 1 g |
€85.20 | 2023-07-20 |
5-(3-Chlorophenyl)-2H-tetrazole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
41421-28-7 (5-(3-Chlorophenyl)-2H-tetrazole) Related Products
- 41421-27-6(5-(3,4-Dichlorophenyl)-1H-tetrazole)
- 50907-31-8(5-(2,6-Dichlorophenyl)-1H-tetrazole)
- 92712-49-7(5-(3,5-Dichlorophenyl)-1H-tetrazole)
- 24994-04-5(5-(4-Methylphenyl)-1H-tetrazole)
- 18039-42-4(5-Phenyl-1H-tetrazole)
- 16687-61-9(5-(4-Chlorophenyl)-1H-tetrazole)
- 50907-22-7(5-(2,4-Dichlorophenyl)-1H-tetrazole)
- 50907-46-5(5-(2-Chlorophenyl)-1H-tetrazole)
- 175205-12-6(5-(2,3-Dichlorophenyl)-1H-tetrazole)
- 3441-00-7(5-(m-Tolyl)-1H-tetrazole)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk